2-(5-Iodothiophen-2-yl)ethan-1-amine hydrochloride
Overview
Description
2-(5-Iodothiophen-2-yl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 756476-92-3 . It has a molecular weight of 289.57 . The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(5-iodo-2-thienyl)ethanamine hydrochloride . The InChI code is 1S/C6H8INS.ClH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H . This information can be used to derive the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 289.57 . The compound is typically stored at 4 degrees Celsius .Scientific Research Applications
Analytical Techniques and Synthetic Pathways
Research has demonstrated the significance of related compounds in the development of analytical techniques and synthetic pathways. For example, studies on substances like "2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B)" highlight the use of analytical techniques such as nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry for substance identification. These methodologies are essential for confirming the identity of synthetic compounds, which could be relevant for analyzing "2-(5-Iodothiophen-2-yl)ethan-1-amine hydrochloride" as well (Power et al., 2015).
Molecular Dynamics and Quantum Chemical Studies
Quantum chemical and molecular dynamics simulation studies, such as those conducted on thiazole and thiadiazole derivatives for corrosion inhibition, utilize density functional theory (DFT) calculations. These studies assess various molecular properties that could predict performance in applications like corrosion inhibition (Kaya et al., 2016). Such computational studies are crucial for understanding the interactions of "this compound" with different substrates and could guide its potential applications in material science.
Catalytic Applications and Chemical Synthesis
The development of novel catalytic processes and intermediates for chemical synthesis is another area of research. For example, studies on palladacycle catalysts for asymmetric reactions demonstrate the utility of novel amine ligands in synthesizing optically active compounds (Yap et al., 2014). This suggests that "this compound" could serve as a precursor or ligand in catalytic systems aimed at producing chiral molecules or facilitating other types of selective transformations.
Safety and Hazards
Properties
IUPAC Name |
2-(5-iodothiophen-2-yl)ethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8INS.ClH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFLKSNUVIYIJHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)I)CCN.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClINS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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